3-(5-Methyl-2-furyl)butanal 3-(5-Methyl-2-furyl)butanal 3-(5-Methyl-2-furanyl)butanal, also known as b, 5-dimethyl-2-furanpropanal or fema 3307, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 3-(5-Methyl-2-furanyl)butanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-(5-methyl-2-furanyl)butanal is primarily located in the cytoplasm. 3-(5-Methyl-2-furanyl)butanal has a cucumber, cyclamen, and fatty taste.
Brand Name: Vulcanchem
CAS No.: 31704-80-0
VCID: VC3727996
InChI: InChI=1S/C9H12O2/c1-7(5-6-10)9-4-3-8(2)11-9/h3-4,6-7H,5H2,1-2H3
SMILES: CC1=CC=C(O1)C(C)CC=O
Molecular Formula: C9H12O2
Molecular Weight: 152.19 g/mol

3-(5-Methyl-2-furyl)butanal

CAS No.: 31704-80-0

Cat. No.: VC3727996

Molecular Formula: C9H12O2

Molecular Weight: 152.19 g/mol

* For research use only. Not for human or veterinary use.

3-(5-Methyl-2-furyl)butanal - 31704-80-0

Specification

Description 3-(5-Methyl-2-furanyl)butanal, also known as b, 5-dimethyl-2-furanpropanal or fema 3307, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 3-(5-Methyl-2-furanyl)butanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-(5-methyl-2-furanyl)butanal is primarily located in the cytoplasm. 3-(5-Methyl-2-furanyl)butanal has a cucumber, cyclamen, and fatty taste.
CAS No. 31704-80-0
Molecular Formula C9H12O2
Molecular Weight 152.19 g/mol
IUPAC Name 3-(5-methylfuran-2-yl)butanal
Standard InChI InChI=1S/C9H12O2/c1-7(5-6-10)9-4-3-8(2)11-9/h3-4,6-7H,5H2,1-2H3
Standard InChI Key DFSVNSCDOZSUCT-UHFFFAOYSA-N
SMILES CC1=CC=C(O1)C(C)CC=O
Canonical SMILES CC1=CC=C(O1)C(C)CC=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator